Cas no 1804365-09-0 (3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804365-09-0
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4837188
• Update Time: 2025-10-31

3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H6ClF3INO2/c9-2-4-1-6(16-8(10,11)12)5(3-15)14-7(4)13/h1,15H,2-3H2
• InChI Key： HBHGAWATYMBUAM-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(C(CO)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol

Comprehensive Overview of 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804365-09-0)

3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804365-09-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, iodo, and trifluoromethoxy functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated pyridine derivatives in modern therapeutics.

The compound's pyridine core is a critical scaffold in medicinal chemistry, often associated with enhanced bioavailability and metabolic stability. The presence of the trifluoromethoxy group further elevates its relevance, as fluorinated compounds are increasingly explored for their lipophilicity and resistance to enzymatic degradation. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting drug-resistant pathogens and cancer therapies.

From a synthetic perspective, CAS No. 1804365-09-0 serves as a pivotal building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in fragment-based drug design. Its iodo substituent offers a handle for further functionalization, enabling the creation of diverse molecular libraries. This adaptability resonates with the growing focus on high-throughput screening and combinatorial chemistry in academic and industrial labs.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional halogenated intermediates, 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol exhibits favorable stability under controlled conditions, reducing waste generation in large-scale syntheses. This aligns with the pharmaceutical industry's shift toward green chemistry principles and sustainable manufacturing practices.

In agrochemical applications, derivatives of this compound have shown promise as pesticide precursors, particularly in formulations targeting crop protection. The trifluoromethoxy moiety enhances membrane permeability, a trait highly sought after in systemic pesticides. With global agriculture facing challenges like pest resistance and climate change, such innovations are critical for ensuring food security.

Analytical characterization of CAS No. 1804365-09-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a priority for quality-conscious manufacturers. The compound's spectral data is well-documented, facilitating its adoption in standardized protocols.

Market trends indicate rising procurement of halogenated pyridine intermediates, driven by expanding R&D budgets in Asia-Pacific and North America. Suppliers often highlight its compatibility with flow chemistry systems, a cutting-edge approach to scalable synthesis. This positions the compound as a future-proof asset for contract research organizations (CROs).

For researchers exploring structure-activity relationships (SAR), this molecule offers a rich platform for derivatization. Its hydroxymethyl group allows for esterification or etherification, enabling fine-tuning of physicochemical properties. Such modularity is invaluable in optimizing lead compounds for clinical trials.

In summary, 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol represents a convergence of synthetic utility and biomedical potential. Its multifaceted applications—from small-molecule drug development to agrochemical innovation—underscore its importance in contemporary chemical research. As interdisciplinary collaborations grow, this compound is poised to remain a cornerstone in the toolkit of modern chemists.